1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate

• Molecular Formula: C18H20BrNO2
• Molecular Weight: 362.3 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]propan-2-yl 2-bromobenzoate
• InChI: InChI=1S/C18H20BrNO2/c1-14(12-20(2)13-15-8-4-3-5-9-15)22-18(21)16-10-6-7-11-17(16)19/h3-11,14H,12-13H2,1-2H3
• InChI Key: YWVKMVVLVWWFKH-UHFFFAOYSA-N
• SMILES: CC(CN(C)CC1=CC=CC=C1)OC(=O)C2=CC=CC=C2Br

Description

1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate, also known as BAMPPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BAMPPB is a derivative of benzocaine, a local anesthetic commonly used in medical procedures.

Mechanism of Action

1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate exerts its pharmacological effects through the inhibition of acetylcholinesterase and butyrylcholinesterase, which leads to an increase in acetylcholine levels in the brain. Acetylcholine is a neurotransmitter that plays a crucial role in cognitive function, learning, and memory. The inhibition of acetylcholinesterase and butyrylcholinesterase by 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate results in the enhancement of cholinergic neurotransmission, which may improve cognitive function in Alzheimer's disease patients.
Biochemical and Physiological Effects:
1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has been shown to exhibit potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase in vitro. In animal studies, 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has been shown to improve cognitive function and memory in Alzheimer's disease models. 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has several advantages for lab experiments, including its potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase and its potential applications in drug discovery and medicinal chemistry. However, 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate. These include the optimization of its synthesis method to improve yield and purity, the exploration of its potential applications in other fields, such as cancer research and drug delivery, and the development of novel derivatives with improved pharmacological properties. Additionally, further studies are needed to investigate the safety and efficacy of 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate in humans.

Synthesis Methods

1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate can be synthesized through a multistep process involving the reaction of benzocaine with various reagents. The synthesis of 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate involves the reaction of benzocaine with methylamine, followed by the reaction with benzyl chloride to produce benzyl(methyl)amino)propan-2-ol. The final step involves the reaction of benzyl(methyl)amino)propan-2-ol with 2-bromobenzoic acid to produce 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate.

Scientific Research Applications

1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate has been shown to exhibit potent inhibitory activity against several enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This property makes 1-[Benzyl(methyl)amino]propan-2-yl 2-bromobenzoate a potential candidate for the treatment of Alzheimer's disease, a neurodegenerative disorder characterized by the loss of cholinergic neurons in the brain.